molecular formula C19H21N3O8 B1222938 FK-317 CAS No. 102409-92-7

FK-317

Cat. No.: B1222938
CAS No.: 102409-92-7
M. Wt: 419.4 g/mol
InChI Key: BUZDGGFWWPZBIN-UHFFFAOYSA-N
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Description

FK-317 is a small molecule drug with the molecular formula C19H21N3O8. It was initially developed by Astellas Pharma, Inc. and has shown potential in the treatment of neoplasms, particularly solid tumors . This compound is a derivative of aziridinomitosene, a class of compounds known for their antitumor activity .

Preparation Methods

FK-317 is synthesized from the compound FR-900482, which is produced by culturing the bacterium Streptomyces sandaensis No. 6897 . The synthetic route involves several steps:

Properties

CAS No.

102409-92-7

Molecular Formula

C19H21N3O8

Molecular Weight

419.4 g/mol

IUPAC Name

[11-acetyl-8-(carbamoyloxymethyl)-4-formyl-6-methoxy-14-oxa-1,11-diazatetracyclo[7.4.1.02,7.010,12]tetradeca-2(7),3,5-trien-9-yl] acetate

InChI

InChI=1S/C19H21N3O8/c1-9(24)22-14-6-21-13-4-11(7-23)5-15(27-3)16(13)12(8-28-18(20)26)19(30-21,17(14)22)29-10(2)25/h4-5,7,12,14,17H,6,8H2,1-3H3,(H2,20,26)

InChI Key

BUZDGGFWWPZBIN-UHFFFAOYSA-N

SMILES

CC(=O)N1C2C1C3(C(C4=C(C=C(C=C4OC)C=O)N(C2)O3)COC(=O)N)OC(=O)C

Canonical SMILES

CC(=O)N1C2C1C3(C(C4=C(C=C(C=C4OC)C=O)N(C2)O3)COC(=O)N)OC(=O)C

Synonyms

11-acetyl-8-carbamoyloxymethyl,4-formyl-6-methoxy-14-oxa-1,11-diazatetracyclo(7.4.1.0.0)tetradeca-2,4,6-trien-9-yl acetate
FK 317
FK 317 dihydrobenzoxazine
FK-317

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CC(=O)OC12ON(CC3C1N3C(C)=O)c1cc(C=O)cc(O)c1C2COC(N)=O
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Synthesis routes and methods II

Procedure details

To a solution of 11-acetyl-8-carbamoyloxymethyl-4-formyl-6-hydroxy-14-oxa-1,11-diazatetracyclo[7.4.1.02,7.010,12 ]tetradeca-2,4,6-trien-9-yl acetate (25 mg) in a mixture of acetone (1 ml) and methyl iodide (1 ml) was added potassium carbonate (50 mg), and the mixture was stirred for 3 hours at 45° C. The reaction mixture was subjected to preparative thin layer chromatography, which was developed with a mixture of chloroform and methanol (15:1, v/v) to afford 11-acetyl-8-carbamoyloxymethyl-4-formyl-6-methoxy-14-oxa-1,11-diazatetracyclo[7.4.1.02,7.010,12 ]tetradeca-2,4,6-trien-9-yl acetate (25 mg).
Name
11-acetyl-8-carbamoyloxymethyl-4-formyl-6-hydroxy-14-oxa-1,11-diazatetracyclo[7.4.1.02,7.010,12 ]tetradeca-2,4,6-trien-9-yl acetate
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25 mg
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50 mg
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